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Compound of Interest

Compound Name: 2-chloro-N-hexylacetamide

CAS No.: 5326-81-8

Cat. No.: B1360268 Get Quote

Executive Summary
2-Chloro-N-hexylacetamide (CAS: 5326-81-8 / 1448-99-3) is a critical electrophilic building

block used primarily in the synthesis of peptidomimetics, local anesthetics, and herbicide

intermediates.[1][2] Characterized by its reactive

-chloroacetamide motif, it serves as a versatile "warhead" for covalent modification of cysteine
residues in proteomics and as an alkylating agent in nucleophilic substitution reactions.[1][2][3]

This guide provides a technical framework for sourcing, validating, and utilizing this reagent.

Unlike commodity chemicals, 2-chloro-N-hexylacetamide requires rigorous quality control due

to the prevalence of structural isomers (e.g., N-cyclohexyl vs. N-hexyl) and potential hydrolysis

byproducts.[1][2]

Chemical Profile & Critical Specifications[1][3][4]
Before engaging suppliers, it is imperative to define the structural and purity requirements to

avoid common procurement errors, specifically the confusion with the cyclic analog, 2-chloro-N-

cyclohexylacetamide.[1][2]

Molecular Identity[1][2][3][4]
IUPAC Name: 2-chloro-N-hexylacetamide[1][2]
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Common Synonyms: N-hexyl-2-chloroacetamide;

-chloro-N-hexylacetamide[1]

Molecular Formula:

[1][4]

Molecular Weight: 177.67 g/mol [4]

Structure: Linear hexyl chain attached to the amide nitrogen.[2][3]

Technical Specifications Table
Parameter

Specification
(Research Grade)

Specification
(Process Grade)

Critical Note

Purity (GC/HPLC) 95% 98%

Impurities often

include free

hexylamine.[1][2]

Appearance
White to off-white

solid

White crystalline

powder

Low melting point;

may appear oily if

impure.[1][2][3]

Melting Point 28–32 °C 30–32 °C

Sharp MP indicates

high purity.[2][3] Broad

range suggests

hydrolysis.[1][2][3]

Water Content N/A 0.5%

Moisture accelerates

hydrolysis to HCl and

hydroxy-acetamide.[1]

[2][3]

Identity (NMR) Conforms to structure Conforms to structure
Verify triplet at

ppm (N-CH2).[1][2][3]
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The supply chain for 2-chloro-N-hexylacetamide is tiered.[1][2][3] It is rarely a "stock" item in

bulk quantities but is widely available from catalog aggregators and custom synthesis houses.

[1][2][3]

Supplier Tiers[1][2][3]
Tier 1: Catalog Aggregators (Research Scale < 100g)

Examples: Sigma-Aldrich (Merck), Santa Cruz Biotechnology (SCBT), Fisher Scientific.[1]

[2]

Pros: Fast delivery, established QC.[1][2][3]

Cons: High unit cost, often re-packaged from Tier 2.[1][2][3]

Tier 2: Specialized Building Block Vendors (Pilot Scale 100g – 1kg)

Examples: Enamine, MolPort, Combi-Blocks.[1][2][3]

Pros: Lower cost/gram, fresh synthesis on demand.[1][2][3]

Cons: Lead times of 2–4 weeks.[1][3]

Tier 3: Custom Synthesis CROs (Bulk > 1kg)

Examples: WuXi AppTec, local CROs.[1][2][3]

Pros: Customizable specs, lowest cost at scale.[1][2][3]

Cons: Requires tech transfer package.[1][2][3]

Sourcing Decision Matrix (DOT Visualization)
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Requirement Definition Quantity Needed?

Timeline?< 100g

Tier 3: Custom CRO

> 1kg

Tier 1: Catalog
(Sigma/SCBT)< 1 Week

Tier 2: Specialist
(Enamine/MolPort)

2-4 Weeks QC: Verify Isomer
(Linear vs Cyclic)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the appropriate supplier tier based on quantity and

timeline constraints.

Quality Assurance & Validation Protocols
Upon receipt, "Trust but Verify" is the operating principle. The most common issue with this

reagent is the accidental supply of N-cyclohexyl-2-chloroacetamide (CAS 23605-23-4) due to

naming similarities.[1][2][3]

Self-Validating QC Protocol
Objective: Confirm identity (linear vs. cyclic) and purity.

Method A:

-NMR Spectroscopy (Essential)

Solvent:

Key Diagnostic Signals:

-Chloromethyl protons (

): Look for a singlet at

ppm (2H).[1][2][3][5]

Amide Proton (
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): Broad singlet at

ppm.[1][2][3]

N-Methylene (

):

Linear (Target):Triplet (or quartet if coupling with NH is resolved) at

ppm.[1][3]

Cyclic (Impurity):Multiplet at

ppm (methine proton of cyclohexyl ring).[1][2][3]

Terminal Methyl (

): Triplet at

ppm (3H).[1][2][3] Absence of this signal confirms the cyclic impurity.

Method B: GC-MS Analysis

Column: DB-5 or equivalent non-polar column.

Inlet Temp: 250°C.

Detection: EI Source.

Target Ion: Molecular ion

at m/z 177 (with characteristic Chlorine isotope pattern 3:1 ratio at 177/179).[1][2][3]

Fragmentation: Look for loss of

(m/z 49/51) and the hexyl amine fragment.[1][2][3]

Handling, Safety & Stability
Hazard Classification:
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Acute Toxicity: Oral/Dermal (Category 3/4).[1][2][3]

Sensitization: Strong skin sensitizer (May cause allergic contact dermatitis).[1][2][3]

Eye Damage: Irreversible eye damage (Category 1).[1][2][3]

Storage Protocol:

Store at 2–8°C (Refrigerated).

Keep under inert atmosphere (

or Ar) if storing for >3 months to prevent hydrolysis.[1][3]

Desiccation: Essential.[1][2][3] Hygroscopic nature promotes self-degradation into HCl and

the corresponding alcohol.[1][2][3]

Synthetic Utility: Nucleophilic Substitution
Workflow[4]
The primary utility of 2-chloro-N-hexylacetamide is as an electrophile in

reactions to attach the

-hexylacetamide motif to amines, thiols, or phenols.[1][2]

Standard Protocol: Thioether Synthesis
This protocol describes the coupling of a thiol-containing peptide or scaffold to the reagent.[1]

[2][3]

Reagents:

Substrate (R-SH)[1][2][3]

2-Chloro-N-hexylacetamide (1.1 equiv)[1][2][3]

Base:

(2.0 equiv) or DIPEA (for solution phase)[1][2][3]
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Solvent: DMF or Acetonitrile[1][2][3]

Step-by-Step Methodology:

Dissolution: Dissolve the thiol substrate in dry DMF (0.1 M concentration).

Activation: Add Base (

) and stir for 10 minutes under Argon to generate the thiolate anion.

Addition: Add 2-chloro-N-hexylacetamide (1.1 equiv) as a solid or pre-dissolved in minimal

DMF.

Reaction: Stir at Room Temperature (25°C) for 2–4 hours.

Note: Heating is generally not required for thiols and may promote side reactions.[1][2][3]

Quench: Dilute with water/brine.

Isolation: Extract with Ethyl Acetate. Wash organic layer with 1M HCl (to remove unreacted

amine impurities) and Brine.[1][2][3]

Purification: Recrystallize from Hexane/EtOAc or purify via Flash Chromatography (

).

Reaction Mechanism & Pathway (DOT Visualization)
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Reagents:
R-SH + Base

Thiolate Anion
(R-S⁻)

Deprotonation

Transition State
(SN2 Attack)

2-Chloro-N-hexylacetamide
(Electrophile)

Product:
2-(alkylthio)-N-hexylacetamide

Inversion

Byproduct:
Cl⁻ Salt

Click to download full resolution via product page

Figure 2: Mechanistic pathway for the S_N2 alkylation of a thiol substrate using 2-chloro-N-
hexylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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